Cas no 1171538-54-7 (3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea)

• Product Name: 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea
• CAS No: 1171538-54-7
• MF: C₂₅H₂₅N₃O₃
• MW: 415.484306097031
• CID: 5941104
• PubChem ID: 30378135
• Update Time: 2025-07-15

3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea
• Urea, N-(diphenylmethyl)-N'-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-7-yl)-
• SR-01000923234
• VU0647007-1
• 1-benzhydryl-3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)urea
• AKOS024513304
• SR-01000923234-1
• F5542-0011
• 1-benzhydryl-3-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)urea
• 1171538-54-7

• Inchi： 1S/C25H25N3O3/c1-25(2)16-31-21-14-13-19(15-20(21)27-23(25)29)26-24(30)28-22(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-15,22H,16H2,1-2H3,(H,27,29)(H2,26,28,30)
• InChI Key： QTWRNYSKTYIKRX-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NC1=CC=C2OCC(C)(C)C(=O)NC2=C1)=O

Computed Properties

• Exact Mass: 415.18959167g/mol
• Monoisotopic Mass: 415.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea

Research Brief on 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea (CAS: 1171538-54-7)

The compound 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea, with the CAS number 1171538-54-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepin core and diphenylmethyl urea moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and oncogenic pathways. This selectivity makes it a valuable candidate for further investigation in the context of inflammatory diseases and cancer therapy. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating these pathways, with notable reductions in pro-inflammatory cytokines and tumor growth inhibition.

Another critical aspect of the research involves the compound's pharmacokinetic profile. Studies have shown that 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea possesses favorable absorption and distribution characteristics, with adequate bioavailability and stability in physiological conditions. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring structural modifications and formulation strategies to enhance its therapeutic index.

In addition to its therapeutic potential, the synthetic route and scalability of 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea have also been a focus of recent investigations. Efficient and cost-effective synthesis methods are being developed to facilitate large-scale production for preclinical and clinical studies. Advances in catalytic processes and green chemistry approaches have contributed to improving the yield and purity of the compound.

Looking ahead, the compound's potential as a multi-targeted agent is being explored. Its ability to interact with multiple biological targets simultaneously offers a unique advantage in addressing complex diseases with multifactorial etiologies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. Future research directions include detailed mechanistic studies, toxicological assessments, and the development of derivative compounds with enhanced efficacy and safety profiles.

In conclusion, 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-(diphenylmethyl)urea (CAS: 1171538-54-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts are expected to further unlock its potential and pave the way for innovative treatment options.